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Compound of Interest

Compound Name: Hexyl chloroformate

Cat. No.: B127910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

Hexyl chloroformate. Adherence to these procedures is critical for ensuring laboratory safety

and proper management of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
Hexyl chloroformate is a toxic and corrosive chemical that can cause severe skin burns, eye

damage, and is fatal if swallowed, inhaled, or in contact with skin.[1][2][3] It is also a

combustible liquid.[4] Strict adherence to PPE guidelines is mandatory.

Table 1: Required Personal Protective Equipment (PPE)
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Body Part Equipment Specifications & Rationale

Respiratory

Full-face air-purifying respirator

or Self-Contained Breathing

Apparatus (SCBA)

Required when engineering

controls are insufficient to

maintain airborne

concentrations below exposure

limits.[1][5] Hexyl

chloroformate is toxic if

inhaled.[1][2]

Eyes/Face
Tightly fitting safety goggles

and a face shield

Provides protection against

splashes and vapors that can

cause severe eye damage.[1]

[2][6]

Hands
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Must be inspected before use.

[5][6] Provides protection

against skin contact, which can

be fatal.[3]

Body

Chemical-resistant clothing

(e.g., lab coat, coveralls,

apron)

Protects skin from splashes

and spills.[1][7] Contaminated

clothing must be removed

immediately and washed

before reuse.[1][8]

Feet
Closed-toe, chemical-resistant

footwear
Protects feet from spills.[5][7]

Safe Handling and Storage
Proper handling and storage are crucial to prevent exposure and accidents.

Ventilation: Always handle Hexyl chloroformate in a well-ventilated area, preferably within a

chemical fume hood.[4][6][9]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces as it is a

combustible liquid.[1][4] Use non-sparking tools.[9]
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Storage: Store in a tightly closed, original container in a dry, cool, and well-ventilated place.

[8][9] The product is stable if stored in its original closed drum.[10] Store locked up and away

from incompatible materials such as strong oxidizing agents, bases, alcohols, and amines.[4]

[9]

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C₇H₁₃ClO₂

Molecular Weight 164.63 g/mol [2]

CAS Number 6092-54-2

Flash Point 62 °C (143.6 °F) - closed cup

Density 1.007 g/mL at 25 °C

Boiling Point 60-61 °C at 7 mmHg

Emergency Procedures
Immediate and appropriate responses to emergencies can significantly mitigate harm.

Table 3: First Aid Measures
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Exposure Route Immediate Action

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[8][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. Seek immediate medical attention.[6][8]

[9]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids apart. Remove

contact lenses if present and easy to do.

Continue rinsing. Seek immediate medical

attention.[8][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor immediately.[1][6]

Spill and Disposal Plan
A clear plan for spills and waste disposal is essential for safety and environmental protection.

Accidental Release Measures:

Evacuate: Immediately evacuate personnel from the spill area and move upwind.[8]

Ventilate: Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition.[1][9]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[9]
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Clean-up: Use a non-combustible absorbent material like vermiculite, sand, or earth to soak

up the product.[1] Collect the material in a suitable, closed container for disposal.[9]

Decontamination: Clean the affected surface thoroughly to remove residual contamination.[1]

[6]

Waste Disposal:

Dispose of Hexyl chloroformate and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[9]

Excess and expired materials should be handled by a licensed hazardous material disposal

company.[6]

Experimental Workflow: Handling a Hexyl
Chloroformate Spill
The following diagram outlines the step-by-step procedure for managing a Hexyl
chloroformate spill.
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Immediate Actions

Containment & Cleanup

Final Steps

Spill Occurs

Evacuate Area & Alert Others

Don Appropriate PPE

Remove Ignition Sources

Ensure Ventilation

Contain Spill with Absorbent

Collect Waste in Labeled Container

Decontaminate Spill Area

Dispose of Waste via Hazmat Protocol

Report Incident
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b127910?utm_src=pdf-custom-synthesis
http://cdn.chemservice.com/product/msdsnew/External/English/NG-16729%20English%20SDS%20US.pdf
https://www.valsynthese.ch/files/Katalog/Chloroformates/MSDS%20Hexyl%20chloroformate_V1_en.pdf
https://www.tcichemicals.com/BE/en/sds/C0723_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC427040050&countryCode=US&language=en
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4872
https://sams-solutions.com/blogs/articles/protective-gear-for-chemical-handling-must-have-equipment
https://store.apolloscientific.co.uk/storage/msds/OR30504_msds.pdf
https://www.chemicalbook.com/msds/hexyl-chloroformate.htm
https://framochem.com/wp-content/uploads/2024/12/TDS_n-Hexyl-Chloroformate.pdf
https://www.benchchem.com/product/b127910#personal-protective-equipment-for-handling-hexyl-chloroformate
https://www.benchchem.com/product/b127910#personal-protective-equipment-for-handling-hexyl-chloroformate
https://www.benchchem.com/product/b127910#personal-protective-equipment-for-handling-hexyl-chloroformate
https://www.benchchem.com/product/b127910#personal-protective-equipment-for-handling-hexyl-chloroformate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b127910?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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